Synthesis, antiribosomal and antibacterial activity of 4′-O-glycopyranosyl paromomycin aminoglycoside antibiotics†
MedChemComm Pub Date: 2014-04-07 DOI: 10.1039/C4MD00119B
Abstract
A series of 4′-O-glycopyranosyl paromomycin analogs and a 4′-O-(glucosyloxymethyl) analog were synthesized and evaluated for their ribosomal activity to determine the influence of the glycosyl moiety on drug activity and selectivity. Antibacterial activity against clinical strains of Escherichia coli and Staphylococcus aureus was also investigated. While all compounds were less active than paromomycin itself, differences in activity were seen between the gluco-, manno-, and galactopyranosyl series and between individual anomers. These differences in activity, which are discussed in terms of variations in affinity for the ribosomal decoding A site, may prove useful in the design of subsequent generations of improved aminoglycoside antibiotics with reduced toxicity.

Recommended Literature
- [1] Nitrous oxide as a primary product in base-mediated β-elimination reactions of diazeniumdiolated benzylamine derivatives†
- [2] Tuning thin-film bijels with applied external electric fields†
- [3] A quantitative method for evaluating the photoreactivation of ultraviolet damaged microorganisms
- [4] Tuning surface wettability through photocontrolled reversible molecular shuttle†
- [5] Polypyrrole decorated metal–organic frameworks for supercapacitor devices†
- [6] Rationally designed anionic diblock copolymer worm gels are useful model systems for calcite occlusion studies†
- [7] Poly(arylene ether ketone) proton exchange membranes grafted with long aliphatic pendant sulfonated groups for vanadium redox flow batteries
- [8] Selectivity mechanism of BCL-XL/2 inhibition through in silico investigation†
- [9] New kind of electride sandwich complexes based on the cyclooctatetraene ligand M12(η8-C8H8)2M22 (M1 = Na, K and M2 = Ca, Mg): a theoretical study†
- [10] LC-MS analysis of Myrica rubra extract and its hypotensive effects via the inhibition of GLUT 1 and activation of the NO/Akt/eNOS signaling pathway†

Journal Name:MedChemComm
Research Products
-
CAS no.: 87150-13-8